N-(5-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[5-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H22ClN5O5S3/c1-14-2-5-16(12-18(14)23)24-19(29)13-34-22-27-26-21(35-22)25-20(30)15-3-6-17(7-4-15)36(31,32)28-8-10-33-11-9-28/h2-7,12H,8-11,13H2,1H3,(H,24,29)(H,25,26,30)
• InChI Key: IQRFKRAYEJLSCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)Cl
• Molecular Formula: C22H22ClN5O5S3
• Molecular Weight: 568.1 g/mol

Description

N-(5-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C22H22ClN5O5S3 and its molecular weight is 568.08. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Researchers have developed new methods for synthesizing heterocyclic compounds, which are crucial in medicinal chemistry due to their biological activities. The synthesis of novel compounds with potential anti-inflammatory, analgesic, antimicrobial, and anticancer properties has been a significant focus. For instance, the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated potential COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Studies

New 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. Some compounds showed good to moderate activity against various microorganisms, highlighting the importance of heterocyclic compounds in developing new antimicrobial agents (Bektaş et al., 2007). Additionally, microwave-assisted synthesis of Schiff's bases containing a thiadiazole scaffold and benzamide groups revealed promising anticancer activities, indicating potential leads for cancer treatment (Tiwari et al., 2017).